Cas no 1121586-36-4 (3,5-Difluorophenyltert-butylether)
1121586-36-4 structure
Product Name:3,5-Difluorophenyltert-butylether
3,5-Difluorophenyltert-butylether Chemical and Physical Properties
Names and Identifiers
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- 3,5-Difluorophenyltert-butylether
- Benzene, 1-(1,1-dimethylethoxy)-3,5-difluoro-
- 1-(tert-butoxy)-3,5-difluorobenzene
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- Inchi： 1S/C10H12F2O/c1-10(2,3)13-9-5-7(11)4-8(12)6-9/h4-6H,1-3H3
- InChI Key： NNLSBXRITUAKSD-UHFFFAOYSA-N
- SMILES： C1(OC(C)(C)C)=CC(F)=CC(F)=C1
Computed Properties
- Exact Mass: 186.08562133g/mol
- Monoisotopic Mass: 186.08562133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 9.2Ų
3,5-Difluorophenyltert-butylether Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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